Cas no 34786-26-0 (tert-butyl m-tolyl sulfide)

• Product Name: tert-butyl m-tolyl sulfide
• CAS No: 34786-26-0
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• MDL: MFCD18968466
• CID: 919517
• PubChem ID: 141923
• Update Time: 2025-04-19

tert-butyl m-tolyl sulfide Chemical and Physical Properties

Names and Identifiers

• tert-butyl m-tolyl sulfide
• Benzene, 1-[(1,1-dimethylethyl)thio]-3-methyl-
• 1-tert-butylsulfanyl-3-methylbenzene
• DTXSID70188329
• tert-Butyl(m-tolyl) sulfide
• SCHEMBL10294043
• 34786-26-0
• 1-(tert-Butylsulfanyl)-3-methylbenzene #
• DB-266779
• Tert-butyl (m-tolyl) sulfide
• NOSDQZYLLGTSNW-UHFFFAOYSA-N

• MDL： MFCD18968466
• Inchi： 1S/C11H16S/c1-9-6-5-7-10(8-9)12-11(2,3)4/h5-8H,1-4H3
• InChI Key： NOSDQZYLLGTSNW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)C(C)(C)C

Computed Properties

• Exact Mass: 180.09738
• Monoisotopic Mass: 180.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.96
• Boiling Point: 245.6°C at 760 mmHg
• Flash Point: 100.6°C
• Refractive Index: 1.534
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers